Cas no 2969363-37-7 (2-(2-Fluoro-5-methylphenyl)tetrahydro-2H-pyran-2-ol)

2-(2-Fluoro-5-methylphenyl)tetrahydro-2H-pyran-2-ol is a fluorinated heterocyclic compound featuring a tetrahydro-2H-pyran scaffold substituted with a 2-fluoro-5-methylphenyl group. This structure imparts unique steric and electronic properties, making it a valuable intermediate in synthetic organic chemistry, particularly in the development of pharmaceuticals and agrochemicals. The fluorine substituent enhances metabolic stability and binding affinity, while the methyl group offers additional steric modulation. The pyran ring provides conformational rigidity, facilitating selective functionalization. Its well-defined reactivity profile makes it suitable for use in asymmetric synthesis and as a chiral building block. The compound is typically handled under controlled conditions due to its sensitivity to moisture and strong acids/bases.
2-(2-Fluoro-5-methylphenyl)tetrahydro-2H-pyran-2-ol structure
2969363-37-7 structure
Product Name:2-(2-Fluoro-5-methylphenyl)tetrahydro-2H-pyran-2-ol
CAS No:2969363-37-7
MF:C12H15FO2
MW:210.244707345963
CID:6796960
PubChem ID:171366312
Update Time:2025-11-07

2-(2-Fluoro-5-methylphenyl)tetrahydro-2H-pyran-2-ol Chemical and Physical Properties

Names and Identifiers

    • 2969363-37-7
    • MFCD34885029
    • 2-(2-Fluoro-5-methylphenyl)tetrahydro-2H-pyran-2-ol
    • Inchi: 1S/C12H15FO2/c1-9-4-5-11(13)10(8-9)12(14)6-2-3-7-15-12/h4-5,8,14H,2-3,6-7H2,1H3
    • Inchi: InChI=1S/C12H15FO2/c1-9-4-5-11(13)10(8-9)12(14)6-2-3-7-15-12/h4-5,8,14H,2-3,6-7H2,1H3
    • InChI Key: XPMQSUGMUSAAMC-UHFFFAOYSA-N
    • SMILES: FC1=CC=C(C)C=C1C1(CCCCO1)O
    • SMILES: CC1=CC(=C(C=C1)F)C2(CCCCO2)O

Computed Properties

  • Exact Mass: 210.10560788g/mol
  • Monoisotopic Mass: 210.10560788g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 29.5Ų

2-(2-Fluoro-5-methylphenyl)tetrahydro-2H-pyran-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB604802-250mg
2-(2-Fluoro-5-methylphenyl)tetrahydro-2H-pyran-2-ol; .
2969363-37-7
250mg
€355.80 2024-07-19
abcr
AB604802-1g
2-(2-Fluoro-5-methylphenyl)tetrahydro-2H-pyran-2-ol; .
2969363-37-7
1g
€659.60 2024-07-19
abcr
AB604802-5g
2-(2-Fluoro-5-methylphenyl)tetrahydro-2H-pyran-2-ol; .
2969363-37-7
5g
€2218.40 2024-07-19

Additional information on 2-(2-Fluoro-5-methylphenyl)tetrahydro-2H-pyran-2-ol

Comprehensive Analysis of 2-(2-Fluoro-5-methylphenyl)tetrahydro-2H-pyran-2-ol (CAS No. 2969363-37-7): Properties, Applications, and Industry Insights

The compound 2-(2-Fluoro-5-methylphenyl)tetrahydro-2H-pyran-2-ol (CAS No. 2969363-37-7) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material science. This fluorinated tetrahydro-2H-pyran derivative exhibits a combination of aromatic and aliphatic characteristics, making it a versatile intermediate for synthetic chemistry. Researchers are particularly interested in its hydrogen-bonding capacity and stereochemical properties, which contribute to its growing importance in drug discovery pipelines.

With the increasing demand for fluorinated building blocks in medicinal chemistry, CAS 2969363-37-7 has emerged as a valuable scaffold for designing bioactive molecules. The presence of both fluoro and methyl substituents on the phenyl ring enhances its lipophilicity and metabolic stability - two critical parameters in modern drug development. Recent studies suggest that this compound may serve as a precursor for central nervous system (CNS) targeting agents, aligning with current industry focus on neurological therapeutics.

The synthesis of 2-(2-Fluoro-5-methylphenyl)tetrahydro-2H-pyran-2-ol typically involves stereoselective cyclization strategies, with particular emphasis on controlling the tetrahydropyran ring conformation. Advanced analytical techniques including NMR spectroscopy and X-ray crystallography have been employed to characterize its three-dimensional structure. These studies reveal interesting molecular packing patterns that could inform the design of novel crystalline materials.

From a commercial perspective, CAS 2969363-37-7 represents an important addition to the catalog of pharmaceutical intermediates available to researchers. Suppliers have noted growing inquiries about this compound, particularly from organizations working on GPCR-targeted therapies and enzyme modulators. The compound's balanced physicochemical properties (logP ≈ 2.1, PSA ≈ 30 Ų) make it suitable for various drug discovery applications where optimal blood-brain barrier penetration is desired.

Environmental and safety assessments of 2-(2-Fluoro-5-methylphenyl)tetrahydro-2H-pyran-2-ol indicate favorable profiles compared to many traditional fluorinated compounds. Its moderate water solubility (approximately 50 mg/L at 25°C) and biodegradability potential align with the pharmaceutical industry's increasing emphasis on green chemistry principles. These characteristics address growing consumer concerns about persistent organic pollutants while maintaining the desired chemical functionality.

Looking ahead, the scientific community anticipates expanded applications for CAS 2969363-37-7 in areas such as catalysis and material science. Preliminary research suggests potential utility as a ligand in asymmetric synthesis or as a component in liquid crystal formulations. The compound's chiral center and hydrogen-bond donor/acceptor sites provide multiple avenues for molecular recognition applications.

For researchers considering working with 2-(2-Fluoro-5-methylphenyl)tetrahydro-2H-pyran-2-ol, proper storage conditions (recommended at 2-8°C under inert atmosphere) and handling procedures should be followed to maintain compound integrity. Analytical data sheets typically report >95% purity by HPLC analysis, with detailed spectroscopic characterization available from reputable suppliers. As interest in fluorinated heterocycles continues to grow, this compound is positioned to play an increasingly important role in cutting-edge chemical research.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.